2-(Bromomethyl)-5-fluorobenzoic acid

• IUPAC Name: 2-(bromomethyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C8H6BrFO2/c9-4-5-1-2-6(10)3-7(5)8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key: RPQSSQQOHICSIT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C(=O)O)CBr
• Molecular Formula: C8H6BrFO2
• Molecular Weight: 233.03 g/mol

Description

2-(Bromomethyl)-5-fluorobenzoic acid is a chemical compound that is not widely documented. It is similar to 2-(Bromomethyl)acrylic acid, which reacts with aldehydes and ketones to form α-methylene-butyrolactones and is used in the synthesis of methotrexate analogues.

Scientific Research Applications

Synthesis and Chemical Properties

2-(Bromomethyl)-5-fluorobenzoic acid is a compound with potential applications in various fields of chemistry and materials science. Its synthesis and properties have been explored in different contexts:

• Synthesis Techniques : The synthesis of related compounds, like 3-Bromo-2-fluorobenzoic acid, has been achieved through processes involving bromination, hydrolysis, diazotization, and deamination. These methods are characterized by low cost and mild reaction conditions, making them suitable for industrial-scale production (Zhou Peng-peng, 2013).

• Chemical Reactions : Studies on the deprotonation of fluoroarenes, such as 1-chloro-4-fluorobenzene, have shown the formation of chloro- and fluorobenzoic acids under specific conditions, highlighting the reactivity and potential utility of these compounds in synthetic chemistry (F. Mongin & M. Schlosser, 1996).

• Organolithium Reactions : The behavior of halobenzoic acids, like 2-fluorobenzoic acid, in reactions with organolithium reagents has been investigated. These studies provide insights into the chemistry of such compounds and their potential applications in organic synthesis (Frédéric Gohier et al., 2003).

Applications in Material Science

The use of compounds related to 2-(Bromomethyl)-5-fluorobenzoic acid extends into the field of material science:

• Metal-Organic Frameworks (MOFs) : The use of 2-fluorobenzoic acid as a modulator in the synthesis of rare-earth metal-organic frameworks (MOFs) has been reported. This suggests potential applications of related compounds in the preparation and modification of MOFs, which have wide-ranging uses in catalysis, gas storage, and more (Juan P Vizuet et al., 2021).

Environmental and Biochemical Studies

The related fluoro and bromo benzoic acids have been studied in various environmental and biochemical contexts:

• Biodegradation Studies : The biodegradation of fluorobenzoic acids by specific microorganisms has been observed, indicating the environmental fate and potential ecological impact of these compounds (F. Boersma et al., 2004).

• Use as Tracers : Fluorobenzoate compounds, similar in structure to 2-(Bromomethyl)-5-fluorobenzoic acid, have been used as nonreactive tracers in soil and groundwater studies, providing valuable tools in hydrological research (R. Bowman & Joseph F. Gibbens, 1992).

Synthesis routes and methods

Procedure details

Step 1 A suspension of 5-fluoro-2-methylbenzoic acid (500 mg, 3.24 mmol), N-bromosuccinimide (606 mg, 3.41 mmol) and benzoyl peroxide (47 mg, 0.195 mmol) in tetrachloromethane (10 mL) was heated at 78° C. for 4 h. The hot mixture was filtered and the filtrate was concentrated to provide crude 2-(bromomethyl)-5-fluorobenzoic acid as a white solid (730 mg), used without further purification. 1H NMR (400 MHz, chloroform-d) δ 7.81 (1H, dd, J=9.2, 2.9 Hz), 7.50 (1H, dd, J=8.5, 5.4 Hz), 7.23-7.30 (1H, m), 4.98 (2H, s).